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Application Note: High-Sensitivity GC-MS
Analysis of Diethyl Adipate
Abstract
This application note provides a detailed protocol for the sensitive and selective analysis of

Diethyl adipate using Gas Chromatography-Mass Spectrometry (GC-MS). Diethyl adipate is

a commonly used plasticizer and solvent in various industries, including cosmetics, food

packaging, and pharmaceuticals. Monitoring its presence and concentration is crucial for

quality control and safety assessment. The described methodology is tailored for researchers,

scientists, and drug development professionals, offering a robust workflow from sample

preparation to data analysis.

Introduction
Diethyl adipate (DEA), the diethyl ester of hexanedioic acid, is utilized to enhance the flexibility

and durability of polymers. Its potential to migrate from packaging materials into consumables

necessitates reliable analytical methods for its quantification. Gas Chromatography-Mass

Spectrometry (GC-MS) is a powerful technique for the analysis of semi-volatile organic

compounds like Diethyl adipate, providing high chromatographic resolution and definitive

identification based on mass-to-charge ratio. This document outlines a comprehensive

procedure for the determination of Diethyl adipate in a representative liquid matrix.
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Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction
This protocol is suitable for the extraction of Diethyl adipate from aqueous samples such as

beverages or food simulants.

Materials:

Diethyl adipate standard (CAS No. 141-28-6)

Hexane (or other suitable extraction solvent like dichloromethane)

Anhydrous sodium sulfate

Sample vials

Vortex mixer

Centrifuge

Procedure:

Transfer 5 mL of the liquid sample into a 15 mL glass centrifuge tube.

Spike with an appropriate internal standard if necessary.

Add 5 mL of hexane to the tube.

Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing.

Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous

layers.

Carefully transfer the upper organic layer (hexane) to a clean glass tube.

Add a small amount of anhydrous sodium sulfate to the collected organic extract to remove

any residual water.
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Transfer the dried extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions
The following instrumental parameters are recommended for the analysis of Diethyl adipate.

Parameter Setting

Gas Chromatograph Agilent 7890A GC System (or equivalent)

Column

DB-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent 5% phenyl-

methylpolysiloxane column

Injection Volume 1 µL

Inlet Temperature 280 °C

Injection Mode Splitless

Carrier Gas Helium at a constant flow rate of 1.0 mL/min

Oven Program

Initial temperature 60°C, hold for 1 min, ramp to

220°C at 20°C/min, then ramp to 300°C at

10°C/min, hold for 5 min

Mass Spectrometer Agilent 5975C MSD (or equivalent)

Ionization Mode Electron Ionization (EI) at 70 eV

Ion Source Temperature 230 °C

Quadrupole Temperature 150 °C

Acquisition Mode Selected Ion Monitoring (SIM)

Transfer Line Temp. 280 °C

Data Presentation
Quantitative Data Summary
The following table summarizes the key quantitative parameters for the GC-MS analysis of

Diethyl adipate. The validation data is based on a study of adipate plasticizers in a food matrix
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and is representative of the expected method performance.[1][2]

Parameter Value

Compound Diethyl adipate

CAS Number 141-28-6

Molecular Formula C₁₀H₁₈O₄

Molecular Weight 202.25 g/mol

Approx. Retention Time (min) 10.2

Quantifier Ion (m/z) 129

Qualifier Ion 1 (m/z) 157

Qualifier Ion 2 (m/z) 202

Linearity Range (ng/g) 5 - 1000

Correlation Coefficient (r²) > 0.998

Intraday Recovery (%) 85.4 - 114.6

Interday Recovery (%) 83.6 - 118.5

Limit of Detection (LOD) 0.5 - 2.0 µg/kg (typical for adipates)

Limit of Quantification (LOQ) 1.5 - 6.0 µg/kg (typical for adipates)

Mandatory Visualization
The following diagram illustrates the general workflow for the GC-MS analysis of Diethyl
adipate.
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Sample Preparation GC-MS Analysis Data Processing

Liquid Sample (5 mL) Add Hexane (5 mL) Vortex (2 min) Centrifuge (10 min) Collect Organic Layer Dry with Na2SO4 Transfer to Vial Inject 1 µL GC Separation
(DB-5MS Column)

MS Detection
(EI, SIM Mode) Data Acquisition Peak Integration Quantification Generate Report

Click to download full resolution via product page

Caption: Experimental workflow for Diethyl adipate analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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